51-71-8

Phenelzine

In Stock

• CAS RN:
• 51-71-8

• Formula:
• C8H12N2

• InChI:
• InChI=1S/C8H12N2/c9-10-7-6-8-4-2-1-3-5-8/h1-5,10H,6-7,9H2

• InChIKey:
• RMUCZJUITONUFY-UHFFFAOYSA-N

• Phenelzine is a monoamine oxidase inhibitor (MAO inhibitor) used in therapy of moderate-to-severe depression. Phenelzine therapy is associated with rare instances of clinically apparent acute liver injury.
  Phenelzine, also known as nardil or nardelzine, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Phenelzine exists as a solid, soluble (in water), and a very strong basic compound (based on its pKa). Phenelzine has been detected in multiple biofluids, such as urine and blood. Within the cell, phenelzine is primarily located in the cytoplasm. Phenelzine is a potentially toxic compound.
  Phenelzine is a primary amine.

Glyhexamide

Usually In Stock

• CAS RN:
• 451-71-8

• Formula:
• C16H22N2O3S

• InChI:
• InChI=1S/C16H22N2O3S/c19-16(17-14-7-2-1-3-8-14)18-22(20,21)15-10-9-12-5-4-6-13(12)11-15/h9-11,14H,1-8H2,(H2,17,18,19)

• InChIKey:
• NFRPNQDSKJJQGV-UHFFFAOYSA-N

• Glyhexamide is a member of indanes.

2-Methoxyethyl benzoate

Usually In Stock

• CAS RN:
• 5451-71-8

• Formula:
• C10H12O3

• InChI:
• InChI=1S/C10H12O3/c1-12-7-8-13-10(11)9-5-3-2-4-6-9/h2-6H,7-8H2,1H3

• InChIKey:
• XRZZOPVYBXOXCN-UHFFFAOYSA-N

• 2-Methoxyethyl benzoate is a useful research compound. Its molecular formula is C10H12O3 and its molecular weight is 180.2 g/mol. The purity is usually 95%.

3-(2-furyl)-2-(2-methylphenyl)-5-phenyldihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(3H,5H)-dione

• CAS RN:
• 5851-71-8

• Formula:
• C22H18N2O4

• InChI:
• InChI=1S/C22H18N2O4/c1-14-8-5-6-11-16(14)24-19(17-12-7-13-27-17)18-20(28-24)22(26)23(21(18)25)15-9-3-2-4-10-15/h2-13,18-20H,1H3

• InChIKey:
• JLKCCMDOJXCROF-UHFFFAOYSA-N

• 3-(2-furyl)-2-(2-methylphenyl)-5-phenyldihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(3H,5H)-dione is a useful research compound. Its molecular formula is C22H18N2O4 and its molecular weight is 374.4g/mol. The purity is usually 95%.

4-(dimethylamino)-N'-hydroxybenzenecarboximidamide

In Stock

• CAS RN:
• 68451-71-8

• Formula:
• C9H13N3O

• InChI:
• InChI=1S/C9H13N3O/c1-12(2)8-5-3-7(4-6-8)9(10)11-13/h3-6,13H,1-2H3,(H2,10,11)

• InChIKey:
• NLVACMKNLOCQRQ-UHFFFAOYSA-N

• 4-(dimethylamino)-N'-hydroxybenzenecarboximidamide is a useful research compound. Its molecular formula is C9H13N3O and its molecular weight is 179.22 g/mol. The purity is usually 95%.

N-tert-Butyl 2-Hydroxybenzamide

In Stock

• CAS RN:
• 149451-71-8

• Formula:
• C11H15NO2

• InChI:
• InChI=1S/C11H15NO2/c1-11(2,3)12-10(14)8-6-4-5-7-9(8)13/h4-7,13H,1-3H3,(H,12,14)

• InChIKey:
• VLKWLCAFNMVMNL-UHFFFAOYSA-N

• N-tert-Butyl 2-Hydroxybenzamide is a useful research compound. Its molecular formula is C11H15NO2 and its molecular weight is 193.246. The purity is usually 95%.

(Z)-3-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)-N-phenylpropanamide

In Stock

• CAS RN:
• 314751-71-8

• Formula:
• C17H14N2O2S3

• InChI:
• InChI=1S/C17H14N2O2S3/c20-15(18-12-5-2-1-3-6-12)8-9-19-16(21)14(24-17(19)22)11-13-7-4-10-23-13/h1-7,10-11H,8-9H2,(H,18,20)/b14-11-

• InChIKey:
• CPCMESXITDCWCE-KAMYIIQDSA-N

• (Z)-3-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)-N-phenylpropanamide is a useful research compound. Its molecular formula is C17H14N2O2S3 and its molecular weight is 374.49. The purity is usually 95%.

ethyl 5-(chloromethyl)-1-[4-(1H-pyrrol-1-yl)-1,2,5-oxadiazol-3-yl]-1H-1,2,3-triazole-4-carboxylate

In Stock

• CAS RN:
• 681851-71-8

• Formula:
• C12H11ClN6O3

• InChI:
• InChI=1S/C12H11ClN6O3/c1-2-21-12(20)9-8(7-13)19(17-14-9)11-10(15-22-16-11)18-5-3-4-6-18/h3-6H,2,7H2,1H3

• InChIKey:
• WDPUQPVIFCAYLD-UHFFFAOYSA-N

• Ethyl 5-(chloromethyl)-1-[4-(1H-pyrrol-1-yl)-1,2,5-oxadiazol-3-yl]-1H-1,2,3-triazole-4-carboxylate is a useful research compound. Its molecular formula is C12H11ClN6O3 and its molecular weight is 322.71. The purity is usually 95%.

Ethyl 5-(4-chlorobutanoylamino)-3-(4-methoxyphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate

In Stock

• CAS RN:
• 851951-71-8

• Formula:
• C20H20ClN3O5S

• InChI:
• InChI=1S/C20H20ClN3O5S/c1-3-29-20(27)17-14-11-30-18(22-15(25)5-4-10-21)16(14)19(26)24(23-17)12-6-8-13(28-2)9-7-12/h6-9,11H,3-5,10H2,1-2H3,(H,22,25)

• InChIKey:
• IYAQGQKJIWJAPA-UHFFFAOYSA-N

• Ethyl 5-(4-chlorobutanoylamino)-3-(4-methoxyphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C20H20ClN3O5S and its molecular weight is 449.91. The purity is usually 95%.

1-(1,1-Dioxo-1lambda6,2-benzothiazol-3-yl)pyrrolidine-2-carboxylic acid

In Stock

• CAS RN:
• 869651-71-8

• Formula:
• C12H12N2O4S

• InChI:
• InChI=1S/C12H12N2O4S/c15-12(16)9-5-3-7-14(9)11-8-4-1-2-6-10(8)19(17,18)13-11/h1-2,4,6,9H,3,5,7H2,(H,15,16)

• InChIKey:
• DFMRRKMOBGGDLK-UHFFFAOYSA-N

• 1-(1,1-Dioxo-1lambda6,2-benzothiazol-3-yl)pyrrolidine-2-carboxylic acid is a useful research compound. Its molecular formula is C12H12N2O4S and its molecular weight is 280.3. The purity is usually 95%.

2-(2-Ethoxyethyl)-6-(4-methoxyphenyl)-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione

Usually In Stock

• CAS RN:
• 893951-71-8

• Formula:
• C19H23N5O4

• InChI:
• InChI=1S/C19H23N5O4/c1-4-28-12-11-24-17(25)15-16(21(2)19(24)26)20-18-22(9-10-23(15)18)13-5-7-14(27-3)8-6-13/h5-8H,4,9-12H2,1-3H3

• InChIKey:
• BQKHAMXWHGNCOV-UHFFFAOYSA-N

• 2-(2-Ethoxyethyl)-6-(4-methoxyphenyl)-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C19H23N5O4 and its molecular weight is 385.424. The purity is usually 95%.

4'-Methyl-2-piperidinomethyl benzophenone

In Stock

• CAS RN:
• 898751-71-8

• Formula:
• C20H23NO

• InChI:
• InChI=1S/C20H23NO/c1-16-9-11-17(12-10-16)20(22)19-8-4-3-7-18(19)15-21-13-5-2-6-14-21/h3-4,7-12H,2,5-6,13-15H2,1H3

• InChIKey:
• UXRHTBIEVGTUQY-UHFFFAOYSA-N

• 4'-Methyl-2-piperidinomethyl benzophenone is a useful research compound. Its molecular formula is C20H23NO and its molecular weight is 293.4 g/mol. The purity is usually 95%.

3-Chloro-4-(2-(methylamino)ethyl)benzene-1,2-diol

Usually In Stock

• CAS RN:
• 102851-71-8

• Formula:
• C9H12ClNO2

• InChI:
• InChI=1S/C9H12ClNO2/c1-11-5-4-6-2-3-7(12)9(13)8(6)10/h2-3,11-13H,4-5H2,1H3

• InChIKey:
• HVWATAWSUNCTGP-UHFFFAOYSA-N

• 3-Chloro-4-(2-(methylamino)ethyl)benzene-1,2-diol is a useful research compound. Its molecular formula is C9H12ClNO2 and its molecular weight is 201.65 g/mol. The purity is usually 95%.

Telavancin

Usually In Stock

• CAS RN:
• 372151-71-8

• Formula:
• C80H106Cl2N11O27P

• InChI:
• InChI=1S/C80H106Cl2N11O27P/c1-7-8-9-10-11-12-13-14-21-85-22-23-87-80(5)32-57(115-37(4)71(80)103)119-70-68(102)67(101)55(34-94)118-79(70)120-69-53-28-41-29-54(69)117-52-20-17-40(27-46(52)82)65(99)63-77(109)91-61(78(110)111)43-30-50(96)44(33-86-35-121(112,113)114)66(100)58(43)42-25-38(15-18-49(42)95)59(74(106)93-63)90-75(107)60(41)89-73(105)48(31-56(83)97)88-76(108)62(92-72(104)47(84-6)24-36(2)3)64(98)39-16-19-51(116-53)45(81)26-39/h15-20,25-30,36-37,47-48,55,57,59-65,67-68,70-71,79,84-87,94-96,98-103H,7-14,21-24,31-35H2,1-6H3,(H2,83,97)(H,88,108)(H,89,105)(H,90,107)(H,91,109)(H,92,104)(H,93,106)(H,110,111)(H2,112,113,114)/t37-,47+,48-,55+,57-,59+,60+,61-,62+,63-,64+,65+,67+,68-,70+,71+,79-,80-/m0/s1

• InChIKey:
• ONUMZHGUFYIKPM-MXNFEBESSA-N

• Telavancin is a glycopeptide that is vancomycin substituted at position N-3'' by a 2-(decylamino)ethyl group and at position C-29 by a (phosphonomethyl)aminomethyl group. Used as its hydrochloride salt for treatment of adults with complicated skin and skin structure infections caused by bacteria. It has a role as an antibacterial drug and an antimicrobial agent. It derives from a vancomycin.
  The glycopeptide antibiotics are semisynthetic macromolecules that are structurally related to vancomycin and have antibacterial activity against several gram positive organisms including methicillin resistant Staphylococcus aureus (MRSA). Three lipoglycopeptide antibiotics are available for use in the United States: dalbavancin, oritavancin and telavancin. All three agents have been associated with transient serum enzyme elevations during therapy, but they have yet to be linked convin...

2-{[1-(3-Fluoro-4-methoxyphenyl)ethyl]carbamoyl}cyclopropane-1-carboxylic acid

• CAS RN:
• 1218651-71-8

• Formula:
• C14H16FNO4

• InChI:
• InChI=1S/C14H16FNO4/c1-7(8-3-4-12(20-2)11(15)5-8)16-13(17)9-6-10(9)14(18)19/h3-5,7,9-10H,6H2,1-2H3,(H,16,17)(H,18,19)

• InChIKey:
• AAJUTJCAAHQDDL-UHFFFAOYSA-N

• 2-{[1-(3-Fluoro-4-methoxyphenyl)ethyl]carbamoyl}cyclopropane-1-carboxylic acid is a useful research compound. Its molecular formula is C14H16FNO4 and its molecular weight is 281.28. The purity is usually 95%.

Tert-butyl[(piperidin-4-yl)methyl]amine

In Stock

• CAS RN:
• 1226351-71-8

• Formula:
• C10H22N2

• InChI:
• InChI=1S/C10H22N2/c1-10(2,3)12-8-9-4-6-11-7-5-9/h9,11-12H,4-8H2,1-3H3

• InChIKey:
• CTVSNIVMXJOPBL-UHFFFAOYSA-N

• Tert-butyl[(piperidin-4-yl)methyl]amine is a useful research compound. Its molecular formula is C10H22N2 and its molecular weight is 170.3 g/mol. The purity is usually 95%.

2-Fluoro-2-phenylpentan-1-amine

In Stock

• CAS RN:
• 1564751-71-8

• Formula:
• C11H16FN

• InChI:
• InChI=1S/C11H16FN/c1-2-8-11(12,9-13)10-6-4-3-5-7-10/h3-7H,2,8-9,13H2,1H3

• InChIKey:
• AERHKWLHVDHVSU-UHFFFAOYSA-N

• 2-Fluoro-2-phenylpentan-1-amine is a useful research compound. Its molecular formula is C11H16FN and its molecular weight is 181.25 g/mol. The purity is usually 95%.

N-[1-[3-(3-Fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]azetidin-3-yl]-N-methylacetamide

Usually In Stock

• CAS RN:
• 2379951-71-8

• Formula:
• C17H17FN6O

• InChI:
• InChI=1S/C17H17FN6O/c1-11(25)22(2)14-9-23(10-14)16-7-6-15-19-20-17(24(15)21-16)12-4-3-5-13(18)8-12/h3-8,14H,9-10H2,1-2H3

• InChIKey:
• BURXZGCPABOJMR-UHFFFAOYSA-N

• N-[1-[3-(3-Fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]azetidin-3-yl]-N-methylacetamide is a useful research compound. Its molecular formula is C17H17FN6O and its molecular weight is 340.362. The purity is usually 95%.